Cas no 1156720-34-1 (methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate
• CAS No: 1156720-34-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD12912737
• CID: 5157164
• Update Time: 2025-05-25

methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate
• methyl5-(aminomethyl)-2-methylfuran-3-carboxylate
• 3-Furancarboxylic acid, 5-(aminomethyl)-2-methyl-, methyl ester

• MDL： MFCD12912737
• Inchi： 1S/C8H11NO3/c1-5-7(8(10)11-2)3-6(4-9)12-5/h3H,4,9H2,1-2H3
• InChI Key： WZLNLXYHVWNQAY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 0.1
• Topological Polar Surface Area: 65.5

Additional information on methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate

Comprehensive Overview of Methyl 5-(Aminomethyl)-2-Methylfuran-3-Carboxylate (CAS No. 1156720-34-1)

Methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate (CAS No. 1156720-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan-based derivative is characterized by its unique molecular structure, combining a methyl ester group with an aminomethyl substituent, making it a versatile intermediate for synthetic applications. Researchers and industry professionals often search for "methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate synthesis" or "CAS 1156720-34-1 applications," reflecting its growing relevance in drug discovery and material science.

The compound's structural features, such as the furan ring and ester functionality, contribute to its reactivity and potential as a building block for more complex molecules. In recent years, the demand for heterocyclic compounds like this has surged due to their role in developing bioactive molecules. Queries such as "furan derivatives in medicinal chemistry" or "methyl ester applications in organic synthesis" highlight the broader interest in this chemical space. Its stability under various conditions also makes it suitable for scalable production, addressing the need for "high-purity chemical intermediates" in industrial settings.

From an environmental and sustainability perspective, methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate aligns with the trend toward "green chemistry" due to its potential for low-waste synthesis routes. Researchers exploring "biodegradable furan compounds" or "eco-friendly chemical synthesis" may find this compound particularly intriguing. Its compatibility with catalytic methods further enhances its appeal, as industries seek alternatives to traditional high-energy processes.

In analytical chemistry, the compound's distinct spectral properties (e.g., NMR and IR signatures) facilitate its identification and quality control. Laboratories frequently search for "CAS 1156720-34-1 spectroscopic data" or "methyl furan carboxylate characterization" to support their workflows. Additionally, its solubility profile in common organic solvents ensures broad utility across reaction conditions, a topic often tied to searches like "polar solvent compatibility of furan esters."

Future research directions for methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate may explore its role in "peptide mimetics" or "catalysis," areas where furan derivatives show promise. As the scientific community prioritizes "structure-activity relationships" and "molecular diversity," this compound's adaptability positions it as a valuable asset. Collaborative studies linking its properties to "drug delivery systems" or "polymeric materials" could further expand its applications.

In summary, methyl 5-(aminomethyl)-2-methylfuran-3-carboxylate (CAS No. 1156720-34-1) represents a compelling case study in functionalized heterocycles. Its multifaceted uses—from pharmaceuticals to sustainable chemistry—resonate with contemporary scientific inquiries, ensuring its continued prominence in both academic and industrial discourse.